Cas no 81851-13-0 (Pyridine, 2-[[[3-(trifluoromethyl)phenyl]thio]methyl]-, hydrochloride)

• Product name: Pyridine, 2-[[[3-(trifluoromethyl)phenyl]thio]methyl]-, hydrochloride
• CAS No: 81851-13-0
• MF: C₁₃H₁₁ClF₃NS
• MW: 305.746351480484
• CID: 702779
• PubChem ID: 12953290

Pyridine, 2-[[[3-(trifluoromethyl)phenyl]thio]methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[[3-(trifluoromethyl)phenyl]thio]methyl]-, hydrochloride
• 2-[[3-(trifluoromethyl)phenyl]sulfanylmethyl]pyridine,hydrochloride
• DTXSID10513797
• 81851-13-0
• 2-({[3-(Trifluoromethyl)phenyl]sulfanyl}methyl)pyridine--hydrogen chloride (1/1)
• SCHEMBL11163925
• ((3-trifluoromethylphenyl)thio)methylpyridine, hydrochloride
• 2-(((3-trifluoromethylphenyl)thio)methyl)pyridine hydrochloride
• CHEMBL552618

• Inchi： InChI=1S/C13H10F3NS.ClH/c14-13(15,16)10-4-3-6-12(8-10)18-9-11-5-1-2-7-17-11;/h1-8H,9H2;1H
• InChI Key： PHNYQLOWTHIDQG-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CSC2=CC=CC(=C2)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 305.0252827g/mol
• Monoisotopic Mass: 305.0252827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2Ų